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CID 196828 CID 196828 4-[N'-(2-hydroxyethyl)thioureido]-L-benzyl EDTA is a tetracarboxylic acid that is chiral and consists of EDTA having a 4-[N'-(2-hydroxyethyl)thioureido]benzyl substituent at the 2-position. It has a role as an epitope. It is a tetracarboxylic acid and a member of thioureas.
Brand Name: Vulcanchem
CAS No.: 128817-30-1
VCID: VC0144312
InChI: InChI=1S/C20H28N4O9S/c25-6-5-21-20(34)22-14-3-1-13(2-4-14)7-15(24(11-18(30)31)12-19(32)33)8-23(9-16(26)27)10-17(28)29/h1-4,15,25H,5-12H2,(H,26,27)(H,28,29)(H,30,31)(H,32,33)(H2,21,22,34)/t15-/m0/s1
SMILES: C1=CC(=CC=C1CC(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)NC(=S)NCCO
Molecular Formula: C20H28N4O9S
Molecular Weight: 500.5 g/mol

CID 196828

CAS No.: 128817-30-1

Main Products

VCID: VC0144312

Molecular Formula: C20H28N4O9S

Molecular Weight: 500.5 g/mol

CID 196828 - 128817-30-1

CAS No. 128817-30-1
Product Name CID 196828
Molecular Formula C20H28N4O9S
Molecular Weight 500.5 g/mol
IUPAC Name 2-[[(2S)-2-[bis(carboxymethyl)amino]-3-[4-(2-hydroxyethylcarbamothioylamino)phenyl]propyl]-(carboxymethyl)amino]acetic acid
Standard InChI InChI=1S/C20H28N4O9S/c25-6-5-21-20(34)22-14-3-1-13(2-4-14)7-15(24(11-18(30)31)12-19(32)33)8-23(9-16(26)27)10-17(28)29/h1-4,15,25H,5-12H2,(H,26,27)(H,28,29)(H,30,31)(H,32,33)(H2,21,22,34)/t15-/m0/s1
Standard InChIKey PQYGLZAKNWQTCV-HNNXBMFYSA-N
Isomeric SMILES C1=CC(=CC=C1C[C@@H](CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)NC(=S)NCCO
SMILES C1=CC(=CC=C1CC(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)NC(=S)NCCO
Canonical SMILES C1=CC(=CC=C1CC(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)NC(=S)NCCO
Description 4-[N'-(2-hydroxyethyl)thioureido]-L-benzyl EDTA is a tetracarboxylic acid that is chiral and consists of EDTA having a 4-[N'-(2-hydroxyethyl)thioureido]benzyl substituent at the 2-position. It has a role as an epitope. It is a tetracarboxylic acid and a member of thioureas.
Synonyms EOTUBE
hydroxyethylthiourea-benzyl-EDTA
PubChem Compound 3037877
Last Modified Nov 11 2021
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